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Compound of Interest

Compound Name: Glutaric Acid
CAS No.: 110-94-1
Cat. No.: B031238
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of glutaric acid, offering procedural, step-by-step guidance to
directly address operational questions and build a foundation of trust in laboratory safety.

Hazard Identification and Exposure Controls

Glutaric acid is a chemical that requires careful handling due to its potential health effects. It is
known to cause serious eye irritation and skin irritation.[1][2] Some safety data sheets classify it
as a substance that can cause severe skin burns and eye damage.[3][4] Inhalation or ingestion
of glutaric acid may also be harmful.[1] To mitigate these risks, it is crucial to adhere to
established exposure controls and utilize appropriate personal protective equipment.
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Exposure Control Parameter  Specification Source

Use in a well-ventilated area.
) ) Provide appropriate exhaust
Engineering Controls o ) Safety Data Sheets
ventilation where dust is

formed.

Avoid contact with skin and
) eyes. Avoid formation of dust
Work Practices Safety Data Sheets
and aerosols. Wash hands

thoroughly after handling.

Personal Protective Equipment (PPE) for Handling
Glutaric Acid

The selection of appropriate PPE is critical to prevent exposure. The following table
summarizes the recommended PPE for handling glutaric acid.

Personal Protective Standard/Specificati
Body Part ] Source
Equipment on

Safety glasses with ]
) ) Conforming to EN166
side-shields or

Eyes/Face ) (EU) or NIOSH (US) Safety Data Sheets
chemical safety

goggles approved.

Impervious protective ]
Check with glove
gloves and
) ) ) manufacturer for
Skin appropriate protective N ] Safety Data Sheets
) o specific material
clothing to minimize

compatibility.
skin contact. P Y
A NIOSH or European
Standard EN 149

Follow OSHA

) approved respirator ) ]
Respiratory respirator regulations Safety Data Sheets

should be used when
) (29 CFR 1910.134).
necessary, especially

in dusty conditions.
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Operational and Disposal Plans

A systematic approach to handling and disposal is essential for maintaining a safe laboratory
environment.

Step-by-Step Handling and Storage Procedures

e Receiving: Upon receipt, inspect the container for any damage or leaks. Ensure the
container is clearly labeled.

o Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container. Keep
away from incompatible materials such as bases, oxidizing agents, and reducing agents.

» Dispensing: When weighing or transferring glutaric acid, perform the task in a designated
area with adequate ventilation, such as a chemical fume hood, to minimize dust generation.

o Use: Wear all required PPE as specified in the table above. Avoid creating dust.

o Cleaning: Clean up spills immediately. For solid spills, vacuum or sweep up the material and
place it into a suitable disposal container, avoiding the generation of dust.

Disposal Plan

All waste containing glutaric acid must be treated as hazardous waste.

o Waste Collection: Collect all glutaric acid waste, including contaminated PPE and cleaning
materials, in a clearly labeled, sealed container.

o Disposal: Arrange for the disposal of the hazardous waste through a licensed professional
waste disposal service. Do not dispose of glutaric acid down the drain.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
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Exposure Route

First Aid Procedure

Source

Eye Contact

Immediately rinse cautiously
with water for at least 15
minutes. Remove contact
lenses, if present and easy to
do. Continue rinsing. Seek

medical attention.

Safety Data Sheets

Skin Contact

Remove contaminated
clothing. Wash off with soap
and plenty of water. Seek
medical attention if irritation

persists.

Safety Data Sheets

Move the person into fresh air.

If not breathing, give artificial

Inhalation o Safety Data Sheets
respiration. Consult a
physician.
Rinse mouth with water. Do
NOT induce vomiting. Never
Ingestion give anything by mouth to an Safety Data Sheets

unconscious person. Seek

medical attention.

Spill Response Workflow

The following diagram outlines the procedural flow for responding to a glutaric acid spill.
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Spill Occurs

SSess risk

Evacuate Immediate Area

i

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

i

Contain the Spill

;

Clean Up Spill
(Sweep or vacuum solid material)

i

Place Waste in Labeled Container

i

Decontaminate the Area

i

Dispose of Waste via Licensed Contractor

i

Report the Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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